Cas no 70057-70-4 (1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-)
70057-70-4 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-
CAS No:70057-70-4
MF:C12H9N3S
MW:227.284960508347
CID:1740626
PubChem ID:3809305
Update Time:2025-04-21
1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-
- 2-Amino-5-(2-naphthyl)-1,3,4-thiadiazole
- XFDSCEVGRGOSAF-UHFFFAOYSA-N
- SY319546
- 2-amino-5-(naphthalin-2-yl)-[1,3,4]thiadiazole
- MFCD02664100
- 5-(NAPHTHALEN-2-YL)-1,3,4-THIADIAZOL-2-AMINE
- 70057-70-4
- SCHEMBL7233066
- AKOS000225264
-
- Inchi: 1S/C12H9N3S/c13-12-15-14-11(16-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,13,15)
- InChI Key: XFDSCEVGRGOSAF-UHFFFAOYSA-N
- SMILES: S1C(N)=NN=C1C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 227.05187
- Monoisotopic Mass: 227.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 51.8
1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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